molecular formula C14H11FO B8675916 2-Fluoro-1,2-diphenylethan-1-one CAS No. 720-43-4

2-Fluoro-1,2-diphenylethan-1-one

Cat. No.: B8675916
CAS No.: 720-43-4
M. Wt: 214.23 g/mol
InChI Key: YKOBTWNAYVMLME-UHFFFAOYSA-N
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Description

2-Fluoro-1,2-diphenylethan-1-one is a useful research compound. Its molecular formula is C14H11FO and its molecular weight is 214.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

720-43-4

Molecular Formula

C14H11FO

Molecular Weight

214.23 g/mol

IUPAC Name

2-fluoro-1,2-diphenylethanone

InChI

InChI=1S/C14H11FO/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10,13H

InChI Key

YKOBTWNAYVMLME-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(C(=O)C2=CC=CC=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 18.8 g (0.07 mol) of the aforesaid α-trimethylsiloxystilbene in 200 ml of chlorotrifluoromethane was cooled to -70° C. and 7.3 g (0.07 mol) of trifluoromethyl hypofluorite were passed into the solution over a 3 hour period. The reaction mixture then was warmed to room temperature and evaporated to dryness under reduced pressure to give a white solid. Recrystallization from heptane gave 10.81 g (72% yield) of α-fluoro-α-phenylacetophenone as colorless crystals: mp 50°-51° C.; 19F NMR (CDCl3) δ-176.5 ppm (d, J=49 Hz); 1H NMR (CDCl3) δ 6.52 ppm (d, J=49 Hz, 1H), 7.2-8.2 ppm (m, 10H). Anal. Calcd. for C14H11FO: C, 78.49; H, 5.18; F, 8.87; Found: C, 78.52; H, 5.13; F, 8.65.
Name
α-trimethylsiloxystilbene
Quantity
18.8 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
7.3 g
Type
reactant
Reaction Step Two

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